molecular formula C27H42O5 B1254549 (1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol

(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol

Cat. No. B1254549
M. Wt: 446.6 g/mol
InChI Key: UCMNVQWKZHALAW-MYLNJYQJSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol is a natural product found in Dracaena angustifolia with data available.

Scientific Research Applications

Structure and Properties

  • Studies on tricarbonyl(diene)iron complexes, such as [(1R,2R,3S,4S,5S,6R)-C,2,3,C-η:C,5,6,C-η-(2,3,5,6,7-pentamethylidenebicyclo[2.2.2]octane)]bis(tricarbonyliron), have shown temperature-dependent circular dichroism spectra, indicating equilibria between rapidly interconverting diastereoisomeric species. This provides insights into the structural properties and reactivity of similar complex compounds (Gabioud & Vogel, 1986).

Synthesis and Derivatives

  • Research on the synthesis of optically active compounds, like the transformation of D-glucose-derived chiral synthons into various diastereomers, highlights the intricate processes involved in producing compounds with specific stereochemistry. These findings are relevant for synthesizing complex molecules like (1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro compound (Tadano et al., 1987).

Reactivity and Mechanisms

  • Studies on the reactions of spirophosphoranes have demonstrated the formation of spirophosphorane compounds containing P-C bonds and tricoordinated phosphorus compounds, offering a window into the diverse reactivity and potential applications of spiro compounds in chemical synthesis (Laurenço & Burgada, 1976).

  • Investigations into oxetane formation through 1,3-migration of benzyloxy groups in certain bicyclic compounds reveal complex reaction pathways that could be analogous to transformations in similar spiro compounds. This research adds to the understanding of reaction mechanisms in spiro compound synthesis (Mosimann & Vogel, 2000).

Applications in Organic Chemistry

  • Research into chiral macrocyclic N2P2 ligands and their interactions with Iron(II) provides insight into the applications of such chiral compounds in catalysis and organometallic chemistry, which could extend to similar spiro compounds (Bigler et al., 2014).

properties

Product Name

(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol

Molecular Formula

C27H42O5

Molecular Weight

446.6 g/mol

IUPAC Name

(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol

InChI

InChI=1S/C27H42O5/c1-15-7-10-27(31-14-15)16(2)23-21(32-27)13-26(30)20-6-5-17-11-18(28)12-22(29)25(17,4)19(20)8-9-24(23,26)3/h5,15-16,18-23,28-30H,6-14H2,1-4H3/t15-,16-,18+,19-,20+,21-,22+,23-,24+,25-,26+,27+/m0/s1

InChI Key

UCMNVQWKZHALAW-MYLNJYQJSA-N

Isomeric SMILES

C[C@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@]4([C@@]3(CC[C@H]5[C@H]4CC=C6[C@@]5([C@@H](C[C@@H](C6)O)O)C)C)O)C)OC1

Canonical SMILES

CC1CCC2(C(C3C(O2)CC4(C3(CCC5C4CC=C6C5(C(CC(C6)O)O)C)C)O)C)OC1

synonyms

namogenin B

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol
Reactant of Route 2
(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol
Reactant of Route 3
(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol
Reactant of Route 4
(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol
Reactant of Route 5
(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol
Reactant of Route 6
(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.